Cas no 118361-89-0 (1-Isoquinolinecarboxaldehyde, 5,8-dimethoxy-)

• Product Name: 1-Isoquinolinecarboxaldehyde, 5,8-dimethoxy-
• CAS No: 118361-89-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1207818
• PubChem ID: 14092046
• Update Time: 2025-04-20

1-Isoquinolinecarboxaldehyde, 5,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxaldehyde, 5,8-dimethoxy-
• 5,8-dimethoxyisoquinoline-1-carbaldehyde
• 118361-89-0
• DTXSID00555762

• Inchi： 1S/C12H11NO3/c1-15-10-3-4-11(16-2)12-8(10)5-6-13-9(12)7-14/h3-7H,1-2H3
• InChI Key： GVOXDXIMNCSPDH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=CN=C(C=O)C=21)OC

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.4Ų